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Compound of Interest

Compound Name: 2-Azido-1,3-dimethoxypropane

CAS No.: 453548-89-5

Cat. No.: B3425700

Get Quote

Executive Summary
2-Azido-1,3-dimethoxypropane is a specialized secondary aliphatic azide utilized primarily as

a hydrophilic linker precursor or a "masked" serinol derivative in medicinal chemistry and

chemical biology. Unlike primary azides, its secondary carbon attachment point introduces

steric hindrance that necessitates optimized reaction conditions for efficient Copper-Catalyzed

Azide-Alkyne Cycloaddition (CuAAC).

Critical Safety Advisory: This compound (C

H

N

O

) has a (C+O)/N ratio of approximately 2.3, which falls below the safety threshold of 3.0
typically recommended for isolation. It must be treated as a potentially explosive energetic
material. Protocols in this guide prioritize in situ usage or solution-phase handling to mitigate
detonation risks.
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Chemical Profile & Reactivity
Structural Considerations
The central azide moiety is flanked by two methoxymethyl groups. This creates a "butterfly"

steric effect that retards the formation of the copper-metallacycle intermediate compared to

unhindered primary azides (e.g., 3-azidopropanol).

Formula: C

H

N

O

Molecular Weight: 145.16 g/mol

Classification: Secondary Alkyl Azide / Energetic Precursor

Solubility: Miscible in DCM, DMSO, alcohols; sparingly soluble in pure water.

Reaction Kinetics
Standard CuAAC conditions often yield sluggish results with secondary azides. To drive

conversion, this protocol utilizes accelerating ligands (THPTA or TBTA) which stabilize the Cu(I)

oxidation state and protect the catalytic center from steric crowding and oxidation.

Safety & Handling Protocol (Mandatory)
WARNING: Do not distill this compound. Do not concentrate to dryness if the total mass

exceeds 500 mg.
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Hazard Class Risk Factor Mitigation Strategy

Explosion Low (C+O)/N ratio (<3)
Store as <0.5M solution. Use

blast shield.[1][2][3]

Toxicity Azide anion toxicity
Double-gloving (Nitrile). Work

in fume hood.

Shock Sensitivity Metal Azide formation
Avoid metal spatulas.[1][3] Use

Teflon/glass equipment.[3]

Experimental Protocols
Protocol A: High-Efficiency Coupling (Small Molecule
Synthesis)
Objective: Synthesis of triazole-linked conjugates in organic/aqueous co-solvent systems.

Scale: 0.1 – 1.0 mmol

Reagents
Azide: 2-Azido-1,3-dimethoxypropane (1.0 equiv)

Alkyne: Terminal alkyne substrate (1.0 – 1.2 equiv)

Catalyst Source: CuSO

[4]·5H

O (5 mol%)

Reductant: Sodium Ascorbate (10 mol%)

Ligand: THPTA (Tris(3-hydroxypropyltriazolylmethyl)amine) (5 mol%)

Note: TBTA may be used if solubility in tBuOH is preferred, but THPTA allows faster rates

in aqueous mixtures.

Solvent:tert-Butanol (tBuOH) / Water (1:1 v/v) or DMSO / Water (for hydrophobic alkynes).
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Step-by-Step Procedure
Preparation: Dissolve the alkyne and 2-Azido-1,3-dimethoxypropane in the organic solvent

(tBuOH or DMSO).

Catalyst Premix: In a separate vial, mix the CuSO

solution and THPTA ligand solution. Incubate for 5 minutes. The solution should turn varying
shades of blue/teal (complex formation).

Initiation: Add the Catalyst-Ligand complex to the reaction vessel.

Reduction: Add the Sodium Ascorbate solution (freshly prepared in water) dropwise to the

mixture.

Observation: The solution may turn yellow or colorless upon reduction to Cu(I).

Incubation: Stir at 40°C for 4–16 hours.

Expert Insight: Unlike primary azides which click at RT, secondary azides benefit from mild

heating (40–50°C) to overcome the activation energy barrier imposed by the adjacent

methoxy groups.

Quenching: Dilute with water and extract with Ethyl Acetate (if product is organic soluble). If

the product is water-soluble, use a radical scavenger resin (e.g., CupriSorb) to remove

copper.

Protocol B: Bioconjugation (Labeling Sensitive
Biomolecules)
Objective: Attaching the linker to a protein or DNA strand. Conditions: Low copper loading to

prevent oxidative damage.

Buffer: PBS (pH 7.4).

Stoichiometry: Use 5–10 equivalents of the azide (due to slower kinetics) relative to the

alkyne-tagged biomolecule.
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Catalyst: Premix CuSO

(100 µM final) with THPTA (500 µM final) before adding to the biomolecule.

Reaction Time: 1–2 hours at Room Temperature (heating is usually unsafe for proteins).

Workflow Visualization
Figure 1: Reaction Decision Matrix & Workflow
This diagram illustrates the logical flow for selecting conditions and executing the reaction

safely.
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Start: 2-Azido-1,3-dimethoxypropane

Safety Check:
Is Mass > 500mg?

Split into smaller batches

Yes (Danger)

Select Solvent System

No (Safe)

Hydrophobic Alkyne
(DMSO/Water)

Hydrophilic/Biomolecule
(tBuOH/Water or PBS)

Premix Catalyst:
CuSO4 + THPTA (1:1 to 1:5)

Reaction:
Add Azide + Alkyne + Ascorbate

Temp: 40°C (Small Mol) or RT (Bio)

Monitor via LCMS/TLC
(Look for disappearance of Azide)

Workup:
Chelate Cu (EDTA/CupriSorb)

Click to download full resolution via product page
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Caption: Decision matrix for safe handling and solvent selection based on substrate polarity

and scale.

Troubleshooting & Optimization
Observation Probable Cause Corrective Action

Reaction Stalls <50% Oxidation of Cu(I) to Cu(II)

Add additional Sodium

Ascorbate (5 mol%) and degas

solvents with N

.

Green/Blue Precipitate Copper-Ligand Crash

Switch to DMSO/Water mix;

ensure THPTA is in excess

(1:2 to 1:5 ratio vs Cu).

Low Yield (Sterics) Secondary Azide hindrance

Increase temperature to 50°C;

Increase catalyst loading to 10

mol%.

Brown Sludge Alkyne Polymerization

Perform reaction under strict

inert atmosphere (Argon/N

).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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